Cas no 6859-01-4 (Isorhynchophylline)

Isorhynchophylline is a bioactive indole alkaloid primarily isolated from Uncaria species, such as Uncaria rhynchophylla. It exhibits notable pharmacological properties, including neuroprotective, antihypertensive, and anti-inflammatory effects. The compound modulates neurotransmitter systems, particularly by antagonizing 5-HT2A receptors and inhibiting NMDA receptor activity, making it a subject of interest in neurological and cardiovascular research. Its ability to reduce oxidative stress and inhibit fibril formation in amyloid-beta proteins suggests potential therapeutic applications in neurodegenerative disorders. Isorhynchophylline is characterized by high purity and stability, ensuring reliability for research and development purposes. Its mechanism of action and structural specificity make it a valuable reference standard in pharmacological studies.
Isorhynchophylline structure
Isorhynchophylline structure
Product Name:Isorhynchophylline
CAS No:6859-01-4
MF:C22H28N2O4
MW:384.468726158142
MDL:MFCD22124712
CID:47040
PubChem ID:3037048
Update Time:2025-09-24

Isorhynchophylline Chemical and Physical Properties

Names and Identifiers

    • isorhynchophylline
    • ISORHYCHOPHYLLINE
    • 7-Isorhynchophylline
    • 7-Isorhyncophylline
    • Isorhyncophylline
    • (aE,1'S,6'R,7'S,8'aS)-6'-Ethyl-1,2,2',3',6',7',8',8'a-octahydro-alpha-(methoxymethylene)-2-oxospiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid methyl ester
    • [ "" ]
    • Rhynchophylline
    • Methyl (E)-2-[(6'R,7'S,8'aS)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine
    • Methyl (E)-2-[(6'R,7'S,8'aS)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate
    • AS-75287
    • HMS3886F22
    • SPIRO(3H-INDOLE-3,1'(5'H)-INDOLIZINE)-7'-ACETIC ACID, 6'-ETHYL-1,2,2',3',6',7',8',8'A-OCTAHYDRO-alpha-(METHOXYMETHYLENE)-2-OXO-, METHYL ESTER, (alphaE,1'S,6'R,7'S,8'AS)-
    • Rel-methyl (E)-2-((3S,6'R,7'S,8a'S)-6'-ethyl-2-oxo-2',3',6',7',8',8a'-hexahydro-5'H-spiro[indoline-3,1'-indolizin]-7'-yl)-3-methoxyacrylate
    • MLS000728608
    • BP0799
    • C16980
    • (16E,20-alpha)-16,17-Didehydro-17-methoxy-2-oxo-corynoxan-16-carboxylic acid
    • CHEMBL480521
    • IsoRhy
    • 39032-62-7
    • ISORHYNCHOPHYLLINE (CONSTITUENT OF CAT'S CLAW) [DSC]
    • SPIRO(3H-INDOLE-3,1'(5'H)-INDOLIZINE)-7'-ACETIC ACID, 6'-ETHYL-1,2,2',3',6',7',8',8'A-OCTAHYDRO-.ALPHA.-(METHOXYMETHYLENE)-2-OXO-, METHYL ESTER, (.ALPHA.E,1'S,6'R,7'S,8'AS)-
    • s9310
    • methyl (E)-2-[(3S,6'R,7'S,8'aS)-6'-ethyl-2-oxospiro[1H-indole-3,1'-3,5,6,7,8,8a-hexahydro-2H-indolizine]-7'-yl]-3-methoxyprop-2-enoate
    • AKOS025402306
    • UNII-7F4P99KHLJ
    • HMS2267O23
    • SMR000470794
    • CORYNOXAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-17-METHOXY-2-OXO-, METHYL ESTER, (16E,20.ALPHA.)-
    • CCG-268459
    • HY-N0766
    • Corynoxan-16-carboxylic acid, 16,17-didehydro-17-methoxy-2-oxo-, methyl ester, (16E,20-alpha)-
    • Spiro[3H-indole-3,1'(5'H)-indolizine]-7'-acetic acid,6'-ethyl-1,2,2',3',6',7',8',8'a-octahydro-a-(methoxymethylene)-2-oxo-,methyl ester, (aE,1'S,6'R,7'S,8'aS)-
    • CHEBI:70071
    • 6859-01-4
    • 7F4P99KHLJ
    • methyl (2E)-2-[(3S,6'R,7'S,8'aS)-6'-ethyl-2-oxo-1,2,3',5',6',7',8',8'a-octahydro-2'H-spiro[indole-3,1'-indolizin]-7'-yl]-3-methoxyprop-2-enoate
    • 1ST159053
    • CS-3805
    • ISORHYNCHOPHYLLINE (CONSTITUENT OF CAT'S CLAW)
    • BDBM50531282
    • AC-7996
    • Q-100013
    • SCHEMBL23259272
    • CORYNOXAN-16-CARBOXYLIC ACID, 16,17-DIDEHYDRO-17-METHOXY-2-OXO-, METHYL ESTER, (16E,20alpha)-
    • Q27138409
    • C22H28N2O4
    • DA-54453
    • (16E\\,20-alpha)-16\\,17-Didehydro-17-methoxy-2-oxo-corynoxan-16-carboxylic acid
    • Isorhynchophylline
    • MDL: MFCD22124712
    • Inchi: 1S/C22H28N2O4/c1-4-14-12-24-10-9-22(17-7-5-6-8-18(17)23-21(22)26)19(24)11-15(14)16(13-27-2)20(25)28-3/h5-8,13-15,19H,4,9-12H2,1-3H3,(H,23,26)/b16-13+/t14-,15-,19-,22-/m0/s1
    • InChI Key: DAXYUDFNWXHGBE-VKCGGMIFSA-N
    • SMILES: O=C1[C@]2(C3C=CC=CC=3N1)CCN1C[C@H](CC)[C@@H](/C(=C\OC)/C(=O)OC)C[C@H]12

Computed Properties

  • Exact Mass: 370.18900
  • Monoisotopic Mass: 384.20490738 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 663
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.9
  • Molecular Weight: 384.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.23
  • Melting Point: 114 ºC
  • Boiling Point: 560.8±50.0 °C at 760 mmHg
  • Flash Point: 293.0±30.1 °C
  • Refractive Index: 1.596
  • Solubility: Chloroform (Slightly), Ethanol (Slightly)
  • PSA: 78.87000
  • LogP: 2.68770

Isorhynchophylline Security Information

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Amadis Chemical Company Limited
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Tiancheng Chemical (Jiangsu) Co., Ltd
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Additional information on Isorhynchophylline

Exploring the Therapeutic Potential of Isorhynchophylline (CAS No. 6859-01-4): A Comprehensive Review

Isorhynchophylline (CAS No. 6859-01-4), a prominent indole alkaloid derived from the medicinal plant Uncaria rhynchophylla, has garnered significant attention in recent years due to its multifaceted pharmacological properties. As researchers delve deeper into natural product chemistry, this compound stands out for its potential applications in neuroprotection, cardiovascular health, and metabolic regulation. The growing interest in plant-derived bioactive compounds and natural alternatives to synthetic drugs has positioned Isorhynchophylline as a subject of intense scientific scrutiny.

The molecular structure of Isorhynchophylline features a complex tetracyclic framework characteristic of oxindole alkaloids, which contributes to its unique biological activities. Recent studies published in journals like Journal of Ethnopharmacology and Phytomedicine highlight its calcium channel blocking effects and anti-inflammatory mechanisms, addressing current research trends in natural cardiovascular support and neuroinflammation management. These properties align with increasing consumer searches for natural cognitive enhancers and plant-based circulatory aids.

In the context of modern healthcare challenges, Isorhynchophylline demonstrates particular promise for neurological disorders, with preclinical studies suggesting benefits for conditions related to neurodegeneration and cerebral ischemia. Its ability to modulate neurotransmitter systems and protect neuronal cells against oxidative stress responds to growing public concerns about brain health maintenance and age-related cognitive decline – topics that consistently rank high in health-related search queries.

The pharmacokinetic profile of Isorhynchophylline reveals moderate bioavailability and good blood-brain barrier penetration, making it particularly interesting for central nervous system applications. Research focusing on its metabolic pathways and potential drug interactions addresses common questions from healthcare professionals and supplement users alike. These aspects are crucial for understanding its therapeutic window and safety profile in potential clinical applications.

From a technical perspective, the isolation and characterization of Isorhynchophylline (CAS No. 6859-01-4) involve sophisticated techniques such as HPLC-UV and LC-MS/MS, reflecting the compound's importance in analytical chemistry and quality control of herbal preparations. The compound's stability under various pH conditions and temperature ranges has been extensively studied, providing valuable data for formulation scientists working on standardized extracts.

Current market trends show rising demand for standardized botanical extracts containing consistent levels of Isorhynchophylline, particularly in the nutraceutical sector. This aligns with consumer preferences for evidence-based herbal products and clinically validated natural ingredients. Manufacturers are increasingly focusing on sustainable sourcing and green extraction methods to meet the expectations of environmentally conscious consumers.

Ongoing clinical research is exploring the synergistic effects of Isorhynchophylline with other bioactive compounds, addressing the popular concept of phytochemical synergy in traditional medicine systems. Such studies contribute to the scientific validation of traditional uses while potentially revealing novel therapeutic applications for modern medicine.

Quality control remains a critical aspect of Isorhynchophylline research and applications. Advanced analytical methods including fingerprint chromatography and quantitative NMR are being employed to ensure product consistency and authenticity. These developments respond to increasing regulatory requirements and consumer demand for transparent labeling in natural health products.

From a commercial perspective, the global market for Uncaria-derived products containing Isorhynchophylline is projected to grow steadily, driven by increasing awareness of its potential health benefits. However, challenges remain in standardizing cultivation practices and extraction methods to ensure consistent bioactive compound profiles across different production batches.

Future research directions for Isorhynchophylline (CAS No. 6859-01-4) include exploring its potential in metabolic syndrome management and gut-brain axis modulation – two areas of intense scientific and public interest. The compound's multi-target mechanisms of action make it particularly interesting for addressing complex, multifactorial health conditions that dominate contemporary healthcare challenges.

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Amadis Chemical Company Limited
(CAS:6859-01-4)Isorhynchophylline
A1204705
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Quantity:10mg/25mg/50mg/100mg
Price ($):208.0/350.0/498.0/731.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:6859-01-4)Isorhychophylline
LE13481
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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